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Compound of Interest

Compound Name: ML228

Cat. No.: B560111

For researchers, scientists, and drug development professionals, ensuring safe and effective
handling of chemical compounds is paramount. This guide provides immediate, essential safety
protocols and logistical information for the proper use and disposal of ML228, a potent activator
of the Hypoxia Inducible Factor (HIF) pathway.

ML228, identified by CAS number 1357171-62-0 and the chemical name N-([1,1'-Biphenyl]-4-
ylmethyl)-6-phenyl-3-(2-pyridinyl)-1,2,4-triazin-5-amine, requires careful handling in a
laboratory setting.[1][2][3] While one safety data sheet indicates that the substance is not
classified as hazardous, it is crucial to follow standard laboratory safety practices to minimize
any potential risks.

Personal Protective Equipment (PPE)

Consistent adherence to PPE guidelines is the first line of defense against accidental
exposure. The following table summarizes the recommended PPE for handling ML228.
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PPE Category Specification Rationale

To prevent skin contact.

Chemically resistant, Although not classified as a
Hand Protection impermeable gloves (e.g., skin irritant, good laboratory
nitrile, neoprene). practice dictates avoiding

direct contact.

o To protect eyes from splashes
) Safety glasses with side ) )
Eye Protection ) or airborne particles of the
shields or goggles.
compound.

] To protect personal clothing
Body Protection A standard laboratory coat. o
from contamination.

Generally not required under

normal handling conditions To prevent inhalation. While

with adequate ventilation. A not classified as a respiratory
Respiratory NIOSH-approved respirator hazard, minimizing inhalation

may be necessary for large of any chemical is a standard

spills or when generating dust precaution.

or aerosols.

Operational Handling and Disposal Plan

Proper operational procedures are critical for maintaining a safe laboratory environment.

Engineering Controls

» Ventilation: Work with ML228 in a well-ventilated area. A chemical fume hood is
recommended, especially when handling larger quantities or if there is a potential for
aerosolization.

Safe Handling Practices

e Avoid Contact: Minimize contact with skin, eyes, and clothing.[4]

» Hygiene: Wash hands thoroughly with soap and water after handling and before eating,
drinking, or smoking.
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» Weighing: If weighing the solid form, do so in a ventilated enclosure to contain any dust.

First Aid Measures

In the event of accidental exposure, follow these first aid protocols:

Exposure Route First Aid Procedure

) Move the individual to fresh air. If breathing is
Inhalation - ] )
difficult, seek medical attention.

. Remove contaminated clothing and wash the
Skin Contact )
affected area with soap and plenty of water.[5]

Immediately flush eyes with copious amounts of
Eye Contact water for at least 15 minutes, lifting the upper

and lower eyelids. Seek medical attention.

) Do not induce vomiting. Rinse mouth with water
Ingestion _ _ _ _
and seek immediate medical attention.

Spill and Disposal Procedures

o Spill Cleanup: In case of a spill, wear appropriate PPE, including a respirator if necessary.
Absorb the spill with an inert material (e.g., vermiculite, sand) and place it in a sealed
container for disposal.[5]

» Waste Disposal: Dispose of ML228 and any contaminated materials in accordance with all
applicable federal, state, and local environmental regulations. Do not allow it to enter sewer
systems.

Experimental Workflow for Handling ML228

The following diagram illustrates the standard workflow for safely handling ML228 in a
laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b560111?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b560111?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

